2-Chloro-6-[2-(4-methoxy-phenyl)-ethylamino]-pyrimidine-4-carboxylic acid methyl ester

• Molecular Formula: C15H16ClN3O3
• Molecular Weight: 321.76 g/mol
• IUPAC Name: methyl 2-chloro-6-[2-(4-methoxyphenyl)ethylamino]pyrimidine-4-carboxylate
• InChI: InChI=1S/C15H16ClN3O3/c1-21-11-5-3-10(4-6-11)7-8-17-13-9-12(14(20)22-2)18-15(16)19-13/h3-6,9H,7-8H2,1-2H3,(H,17,18,19)
• InChI Key: IIRYMMCEBGLKFH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC2=NC(=NC(=C2)C(=O)OC)Cl

Description

2-Chloro-6-[2-(4-methoxy-phenyl)-ethylamino]-pyrimidine-4-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C15H16ClN3O3 and its molecular weight is 321.76 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2,6-dichloro-pyrimidine-4-carboxylic acid methyl ester [1 g, 4.83 mmol, Intermediate (54)] and N,N-diisopropylethylamine (1.27 mL, 7.25 mmol) in THF (16 mL) is added 2-(4-methoxyphenyl)-ethylamine (707 μL, 4.83 mmol). The resulting mixture is stirred at ambient temperature for 20 hours and poured into 50 mL water and extracted three times with 40 mL ethyl acetate. The organic extracts are combined and washed with 20 mL brine, dried over magnesium sulfate, filtered and concentrated to afford a solid which is purified via flash column chromatography on silica gel (35 g) eluting with 5 to 50% EtOAc in heptane gradient to afford 2-chloro-6-[2-(4-methoxy-phenyl)-ethylamino]-pyrimidine-4-carboxylic acid methyl ester [1 g, 64.5%, Intermediate (55)]. LCMS: RT=2.9 minutes, MS: 322 (M+H).